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Compound of Interest

Compound Name: Dihydro K22

Cat. No.: B14092602

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Dihydro
K22 (CAS No. 2926907-58-4), a derivative of the antiviral agent K22.[1] Adherence to these
guidelines is essential for ensuring laboratory safety and the integrity of experimental
outcomes. Dihydro K22 is intended for laboratory research purposes only.[1]

Chemical and Physical Properties

Dihydro K22 is a complex organic molecule with the chemical formula C27H27BrN203.[2] A
summary of its key identifiers and properties is provided in the table below.

Property Value

CAS Number 2926907-58-4

Molecular Formula C27H27BrN203

Molecular Weight 507.42 g/mol

Synonyms N-(1-(4-(4-bromophenyl)-4-hydroxypiperidin-1-

yl)-1-oxo-3-phenylpropan-2-yl)benzamide

Hazard Identification and Safety Precautions
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Dihydro K22 is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[2] It is imperative to handle this compound with appropriate care to minimize
exposure and prevent environmental contamination.

GHS Hazard Classification

Classification Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed
Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life with long lasting
Chronic Aquatic Toxicity (Category 1) fect
effects

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Dihydro K22. The following table
outlines the minimum required PPE.

Body Part Required PPE

Eyes Safety goggles with side-shields
Hands Protective gloves

Body Impervious clothing

Respiratory Suitable respirator

Safe Handling and Storage Workflow

Proper handling and storage are critical to maintaining the stability of Dihydro K22 and
ensuring a safe laboratory environment. The following workflow outlines the necessary steps

from receipt to disposal.
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Receiving and Storage

Receive Dihydro K22

;

Store in tightly sealed container
Powder: -20°C
In Solvent: -80°C

Prepare for experiment

Experimental Handling

Don appropriate PPE

;

Weigh in a ventilated enclosure

;

Dissolve in appropriate solvent

;

Conduct experiment in a well-ventilated area

Experiment complete

Post-Experimept and Disposal

Decontaminate surfaces and equipment

;

Collect all waste in a labeled, sealed container

y

Dispose of waste through an approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dihydro K22.
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Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Accidental Release Measures

» Evacuate: Evacuate personnel to a safe area.
o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses.

e Clean-up: Absorb solutions with an inert, finely-powdered liquid-binding material.
Decontaminate surfaces and equipment by scrubbing with alcohol.

» Dispose: Dispose of contaminated material in accordance with institutional and regulatory
guidelines.

First Aid Procedures
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of
water, occasionally lifting the upper and lower
eyelids. Check for and remove any contact
lenses. Continue to rinse for at least 15 minutes.

Get medical attention.

Skin Contact

Flush contaminated skin with plenty of water.
Remove contaminated clothing and shoes. Get

medical attention if symptoms occur.

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, if breathing is irregular or if
respiratory arrest occurs, provide artificial
respiration or oxygen by trained personnel. Get
medical attention if adverse health effects

persist or are severe.

Ingestion

Wash out mouth with water. Do not induce
vomiting unless directed to do so by medical
personnel. Get medical attention if symptoms

occur.

Biological Activity and Experimental Protocols

Dihydro K22 is a derivative of K22, a potent antiviral compound.[1] K22 has been shown to

inhibit a broad range of coronaviruses and flaviviruses.[3][4] The proposed mechanism of

action for K22 involves the inhibition of viral replication by preventing the formation of double-

membrane vesicles, which are essential for viral RNA synthesis.[3]
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Viral Replication Cycle

Viral Entry

Viral RNA Synthesis

:

Viral Assembly & Release

K22 Mechanism of Action

K22/Dihydro K22

Inhibition of Double-Membrane
Vesicle Formation

Click to download full resolution via product page

Caption: Proposed antiviral mechanism of action for K22.

While specific experimental protocols for Dihydro K22 are not readily available in the reviewed

literature, the methodologies used for its parent compound, K22, provide a strong framework

for its application in antiviral research. The following is a representative protocol for an in vitro

antiviral activity assay using K22.

Example Protocol: In Vitro Antiviral Activity Assay for

K22

This protocol is adapted from studies on the antiviral effects of K22 on various viruses.

Objective: To determine the concentration at which K22 inhibits viral replication in cell culture.

Materials:
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» Vero EG cells (or other susceptible cell line)

o 96-well cell culture plates

e Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS)
and antibiotics

o Virus stock of known titer

o K22 stock solution (in DMSO)

o Cell viability assay reagent (e.g., MTT, MTS)

o Plate reader

Procedure:

o Cell Seeding: Seed Vero E6 cells in a 96-well plate at a density that will result in a confluent
monolayer on the day of infection. Incubate at 37°C with 5% CO2.

o Compound Preparation: Prepare serial dilutions of K22 in DMEM. Also, prepare a vehicle
control (DMSO) at the same concentration as the highest concentration of K22 used.

e Pre-treatment: When cells are confluent, remove the growth medium and add the prepared
K22 dilutions and controls to the wells. Incubate for 2-4 hours.

« Infection: Following pre-treatment, infect the cells with the virus at a predetermined
multiplicity of infection (MOI).

 Incubation: Incubate the infected plates for the desired time period (e.g., 24-72 hours),
depending on the virus's replication cycle.

o Assessment of Viral Inhibition:

o Plaque Reduction Assay: For viruses that form plaques, a plague reduction assay can be
performed to quantify the reduction in viral titer.
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o gRT-PCR: Viral RNA can be extracted from the cells or supernatant and quantified by
gRT-PCR to measure the reduction in viral replication.

o Immunofluorescence: Cells can be fixed and stained for viral antigens to visualize and
guantify the extent of infection.

o Cytotoxicity Assay: In a parallel plate with uninfected cells, perform a cell viability assay to
determine the cytotoxic effects of K22 at the tested concentrations.

Disposal Plan

All waste materials contaminated with Dihydro K22, including unused compound, solutions,
contaminated labware, and personal protective equipment, must be collected in a designated,
sealed, and clearly labeled hazardous waste container.[2] Disposal must be carried out through
an approved and licensed waste disposal company, in accordance with all local, state, and
federal regulations.[2] Under no circumstances should Dihydro K22 or its waste be released
into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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